Cas no 4388-49-2 (1,3-Dioxolane-2-octanoicacid, 2-methyl-)

• Product Name: 1,3-Dioxolane-2-octanoicacid, 2-methyl-
• CAS No: 4388-49-2
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 334962
• PubChem ID: 21591482
• Update Time: 2025-04-19

1,3-Dioxolane-2-octanoicacid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-octanoicacid, 2-methyl-
• Decanoic acid, 9-oxo-, cyclic 1,2-ethanediyl acetal
• 8-(2-methyl-1,3-dioxolan-2-yl)octanoic acid
• DTXSID30616198
• 4388-49-2

• Inchi： 1S/C12H22O4/c1-12(15-9-10-16-12)8-6-4-2-3-5-7-11(13)14/h2-10H2,1H3,(H,13,14)
• InChI Key： PXHXQPUZLMWAHZ-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76